3-(3-methoxyphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid
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Description
3-(3-methoxyphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid is a useful research compound. Its molecular formula is C18H17NO4 and its molecular weight is 311.337. The purity is usually 95%.
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Scientific Research Applications
Applications in Material Science and Organic Synthesis
One notable application is in the development of sustainable materials. For instance, phloretic acid (a phenolic compound closely related in structure to the query compound) has been explored as a renewable building block for enhancing the reactivity of –OH bearing molecules towards benzoxazine ring formation instead of phenol. This process paves the way for creating materials with thermal and thermo-mechanical properties suitable for a wide range of applications, highlighting a shift towards more environmentally friendly alternatives in material science (Trejo-Machin et al., 2017).
Biomedical Analysis and Drug Discovery
Another area of application is in biomedical analysis and drug discovery. Compounds with methoxy groups, similar to the one , have been developed for their potential antioxidant, anti-inflammatory, and antiulcer activities. These research efforts underline the significance of such compounds in exploring new therapeutic agents (Subudhi & Sahoo, 2011). Additionally, novel fluorophores derived from similar structures have been identified for their strong fluorescence across a wide pH range, offering new tools for biomedical analysis and fluorescent labeling (Hirano et al., 2004).
Spectroscopic and Computational Studies
Research also extends into the spectroscopic and computational studies of such compounds. Quantum mechanical and spectroscopic studies, including FT-IR and FT-Raman, along with NBO analysis, HOMO-LUMO, first order hyperpolarizability, and docking studies, have been conducted on similar compounds. These studies provide deep insights into the electronic and vibrational characteristics, reactivity parameters, and potential interactions with biological targets, which are crucial for the design of new drugs and materials (Sakthivel et al., 2018).
Properties
IUPAC Name |
3-(3-methoxyphenyl)-3-(3-oxo-1H-isoindol-2-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO4/c1-23-14-7-4-6-12(9-14)16(10-17(20)21)19-11-13-5-2-3-8-15(13)18(19)22/h2-9,16H,10-11H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJSUOUOSPCOMNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(CC(=O)O)N2CC3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.